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Compound of Interest

Compound Name: TIi17

Cat. No.: B15544733

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and environmental compliance is paramount. The proper handling and disposal of TI17, a high-
strength titanium alloy (Ti-5Al-2Sn-2Zr-4Mo-4Cr), is a critical aspect of laboratory management.
While solid forms of TI17 are generally considered non-hazardous, the fine powders, dust, and
shavings generated during research and development activities pose significant safety risks
and necessitate specific disposal protocols. Adherence to these procedures mitigates risks and
ensures a safe laboratory environment.

Waste Stream Management and Disposal Protocols

The approach to TI17 disposal is contingent on the physical state of the waste material.
Different forms of the alloy require distinct handling and disposal pathways to ensure safety
and regulatory compliance.

Solid Waste (Non-hazardous): Solid pieces of TI17 alloy are typically classified as non-
hazardous. The preferred method of disposal for this form of waste is recycling, owing to the
high value of titanium alloys.

o Collection: Collect solid waste in a durable, clearly labeled container designated for "Non-
hazardous TI17 Solid Waste for Recycling."

» Disposal: Contact a certified metals recycling vendor that specializes in titanium alloys.
Provide the vendor with a comprehensive description of the waste material.
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Fine Powders, Dust, and Shavings (Potentially Hazardous): Fine particulates of TI17 are
potentially hazardous and can be ignitable. Therefore, all operations that generate these
materials, such as grinding, sawing, or milling, must be conducted in a well-ventilated area,
preferably within a fume hood or an enclosure with a dedicated dust collection system. It is also
crucial to use spark-resistant tools for handling and collection.

» Personal Protective Equipment (PPE): To prevent eye and skin contact, appropriate PPE,
including safety glasses with side shields, a cotton laboratory coat, and protective gloves,
must be worn at all times.

e Segregation and Labeling: Collect fine powders, dust, and shavings in a separate, sealed
container that is clearly labeled: "Hazardous Waste: Ignitable Titanium Alloy Powder (TI17)."

o Passivation: To reduce the reactivity of fine TI17 waste, a passivation step is recommended.
This process creates a protective oxide layer on the surface of the particles.

Quantitative Data for TI17 Waste Management

The following table summarizes key quantitative data for the safe handling and disposal of TI17
alloy waste, particularly in its fine particulate form. This information is essential for conducting
risk assessments and ensuring compliance with regulatory standards.
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Regulatory Body /
Standard

Parameter Value / Classification

Potentially D001 (Ignitability)
EPA Hazardous Waste Code ] EPA/RCRA
for fine powders and dust

Minimum Ignition Energy (MIE)  3-30 mJ N/A
Minimum Ignition Temperature
300-700°C N/A

(MIT)
OSHA Permissible Exposure
Limit (PEL) for Titanium 15 mg/ms3 (Total Dust) OSHA
Dioxide
Passivation Solution (Nitric

) 20-50% by volume ASTM A967
Acid)
Passivation Immersion Time 20-30 minutes ASTM A967
Passivation Temperature Room Temperature to 60°C ASTM A967

 To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for T117 Alloy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544733#ti17-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

